Cas no 851116-10-4 (2-Chloro-N-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethylacetamide)

• Product Name: 2-Chloro-N-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethylacetamide
• CAS No: 851116-10-4
• MF: C₁₄H₁₈ClNO
• MW: 251.751822948456
• CID: 844282
• PubChem ID: 4962355
• Update Time: 2025-07-19

2-Chloro-N-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-N-[1-(5,6,7,8-TETRAHYDRONAPHTHALEN-2-YL)ETHYL]ACETAMIDE
• NCGC00334934-01
• AB01326788-02
• J-509112
• SR-01000051646-1
• SR-01000051646
• Z90123301
• CS-0458979
• AKOS009003606
• EN300-13305
• 2-Chloro-N-(1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl)acetamide
• 851116-10-4
• G38713
• 2-Chloro-N-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethylacetamide

• MDL： MFCD06655781
• Inchi： 1S/C14H18ClNO/c1-10(16-14(17)9-15)12-7-6-11-4-2-3-5-13(11)8-12/h6-8,10H,2-5,9H2,1H3,(H,16,17)
• InChI Key： SAVUWIQTERSJFT-UHFFFAOYSA-N
• SMILES： ClCC(NC(C)C1C=CC2CCCCC=2C=1)=O

Computed Properties

• Exact Mass: 251.1076919g/mol
• Monoisotopic Mass: 251.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.1Ų

2-Chloro-N-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Chloro-N-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethylacetamide

Recent Advances in the Study of 2-Chloro-N-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethylacetamide (CAS: 851116-10-4)

The compound 2-Chloro-N-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethylacetamide (CAS: 851116-10-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of 2-Chloro-N-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethylacetamide as a promising scaffold for drug development. Its unique chemical structure, featuring a chloroacetamide moiety linked to a tetrahydronaphthalene ring, has been shown to interact with specific biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative pathways. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinity and selectivity.

One of the key breakthroughs in the study of this compound is its potential as an inhibitor of protein-protein interactions (PPIs) that are critical in disease progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Chloro-N-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethylacetamide effectively disrupts the interaction between two proteins implicated in cancer cell proliferation. The study utilized X-ray crystallography to reveal the precise molecular interactions at the binding site, providing a foundation for further optimization of this compound.

In addition to its anticancer properties, recent research has explored the neuroprotective effects of 2-Chloro-N-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethylacetamide. A preclinical study conducted in 2024 reported that the compound exhibits significant antioxidant activity and reduces oxidative stress in neuronal cells. These findings suggest its potential utility in treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The study also highlighted the compound's ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS) drug candidates.

Despite these promising results, challenges remain in the development of 2-Chloro-N-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethylacetamide as a therapeutic agent. Issues such as metabolic stability, pharmacokinetics, and potential off-target effects need to be addressed through further research. Recent efforts have focused on structural modifications to enhance its bioavailability and reduce toxicity. For example, a 2024 patent application disclosed novel derivatives of the compound with improved solubility and in vivo efficacy.

In conclusion, 2-Chloro-N-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethylacetamide (CAS: 851116-10-4) represents a versatile and promising candidate for drug development, with applications spanning oncology and neurology. Continued research into its mechanisms of action and optimization of its chemical properties will be essential to translate these findings into clinical applications. The compound's unique structural features and biological activities make it a valuable subject for future studies in chemical biology and medicinal chemistry.